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Compound of Interest

Compound Name: Chronicin

Cat. No.: B12749337

Application Note AN-CHO1

For Research Use Only (RUO). Not for diagnostic or therapeutic procedures.

Introduction

Chronicin is an organic compound identified by the chemical formula C26H36CIl2N4Os. Due to
its complex structure, incorporating dichlorinated acetamide, diethylamino, and nitrophenyl
functional groups, specific and stringent handling and storage procedures are required to
ensure the safety of laboratory personnel and maintain the integrity of the compound. This
document provides a detailed standard operating procedure (SOP) for the safe handling and
storage of Chronicin in a research laboratory setting. The recommendations herein are based
on the known hazards associated with its constituent chemical moieties in the absence of a
specific Safety Data Sheet (SDS) for the compound.

Chemical and Physical Properties

The known properties of Chronicin are summarized below. This information is critical for
understanding its behavior and potential hazards.
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Property Value
2,2-dichloro-N-[(1R,2R)-1,3-dihydroxy-1-(4-
nitrophenyl)propan-2-yllacetamide;2-

IUPAC Name phenylprop vl

(diethylamino)-N-(2,4,6-

trimethylphenyl)acetamide

Molecular Formula C26H36CI2N4Os
Molecular Weight 571.5 g/mol
CAS Number 8076-02-6
Solid (assumed based on molecular weight and
Appearance
structure)
- Expected to be soluble in organic solvents such
Solubility

as ethanol, methanol, and dichloromethane.[1]

Hazard Identification and Safety Precautions

Chronicin is composed of several functional groups that are associated with significant health

and safety risks. All handling of Chronicin should be performed with the assumption that the

compound is hazardous.

» Dichlorinated Acetamide Moiety: Chloroacetamide derivatives are generally toxic if

swallowed and can cause skin and eye irritation.[2] They may also cause allergic skin

reactions and are suspected of damaging fertility or the unborn child.[2]

¢ Nitrophenyl Moiety: Aromatic nitro compounds can be energetic and may decompose

violently under heat, friction, or impact.[3][4] They are often toxic and can be absorbed

through the skin, leading to health hazards such as cyanosis and anemia.[5] Many are

mutagenic and carcinogenic.[6]

» Diethylamino Moiety: Diethylamine is highly flammable, toxic if swallowed or in contact with

skin, and causes severe skin burns and eye damage.[7][8] It may also cause respiratory

irritation.[7]

All manipulations of Chronicin must be performed in a certified chemical fume hood.[3]
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Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is mandatory when handling

Chronicin. The following PPE should be worn at all times.

PPE Category

Specification

Rationale

Hand Protection

Double gloving with a
chemical-resistant outer glove
(e.g., Viton™ or SilverShield®)

over a standard nitrile glove.

Provides robust protection
against skin absorption of the

potentially toxic compound.[2]

Eye and Face Protection

Chemical splash goggles and

a face shield.

Protects against splashes and

potential explosions.[2]

Body Protection

Flame-resistant lab coat and a

chemical-resistant apron.

Offers protection against
chemical splashes and

potential fire hazards.[2][9]

Respiratory Protection

All handling must be
conducted in a certified

chemical fume hood.

Prevents inhalation of the
potentially toxic and volatile

compound.[10]

Experimental Protocols

» Preparation: Before starting, ensure the chemical fume hood is clean and free of

unnecessary items. Cover the work surface with disposable absorbent bench paper.[10]

o Don PPE: Put on all required personal protective equipment as detailed in the table above.

» Weighing:

o Use non-sparking tools, such as plastic or ceramic spatulas, to handle the solid

compound.[3]

o Tare a clean, dry weighing container inside the fume hood.

o Carefully transfer the desired amount of Chronicin to the container. Avoid generating dust.
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o Securely close the primary container of Chronicin immediately after weighing.
e Dissolving:
o Select an appropriate solvent (e.g., ethanol, methanol, dichloromethane).[1]
o Slowly add the weighed Chronicin to the solvent in a suitable flask to avoid splashing.[10]
o If necessary, gently swirl the flask to aid dissolution. Avoid vigorous shaking.

o Labeling: Clearly label the container with the compound’'s name, concentration, solvent, date,
and appropriate hazard warnings.[3]

o Cleanup:

[e]

Wipe down the work surface with an appropriate solvent and dispose of the bench paper
in the designated hazardous waste container.

[e]

Clean any non-disposable equipment used.

o

Remove PPE in the correct order and dispose of single-use items in the hazardous waste
stream.

o

Wash hands thoroughly with soap and water.[11]
e Primary Container: Store Chronicin in its original, tightly sealed container.[3]

o Secondary Containment: Place the primary container in a labeled, compatible secondary
container to contain any potential spills.[3]

o Storage Location:

[e]

Store in a dedicated, well-ventilated, and temperature-controlled area.[3]

o

The storage area should be cool and dry.[12]

[¢]

Keep away from heat, open flames, and other ignition sources.[3]
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e Incompatible Materials: Segregate Chronicin from incompatible materials, including strong
oxidizing agents, acids, and bases.[5]

e Labeling: The storage location should be clearly marked with appropriate hazard symbols.

Waste Disposal

All waste containing Chronicin, including contaminated PPE, weighing paper, and solutions,
must be treated as hazardous waste.

o Segregation: Collect Chronicin waste in a dedicated, sealed, and properly labeled
hazardous waste container.[10] Do not mix with other waste streams.

» Disposal: Dispose of the hazardous waste according to institutional and local environmental
regulations.

Emergency Procedures

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek medical attention.[10]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[10]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[10]

« Spill:

o For minor spills within a fume hood, absorb the material with an inert, non-combustible
absorbent and place it in a designated chemical waste container.

o For larger spills, evacuate the area and contact the institutional safety office.

Visual Protocols
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Preparation

Don all required PPE

;

Prepare fume hood work area

Handling

Weigh Chronicin using non-sparking tools

'

Dissolve in appropriate solvent

;

Label solution with all details

Cleanup and Disposal

Clean work area and equipment

'

Dispose of all waste as hazardous

;

Remove and dispose of PPE correctly

'

Wash hands thoroughly

Click to download full resolution via product page

Caption: Experimental workflow for handling Chronicin.
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Chronicin Storage
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Well-ventilated area Labeled secondary containment Away from heat and ignition sources

;
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Cool, dry, temperature-controlled Original, tightly sealed container
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Caption: Logical relationships for Chronicin storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]

e 2. benchchem.com [benchchem.com]

e 3. benchchem.com [benchchem.com]

e 4. pubs.acs.org [pubs.acs.org]

» 5. Nitrocompounds, Aromatic [iloencyclopaedia.org]

e 6. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12749337?utm_src=pdf-body-img
https://www.benchchem.com/product/b12749337?utm_src=pdf-body
https://www.benchchem.com/product/b12749337?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Technical_Support_Center_Safe_Handling_and_Storage_of_Nitro_Compounds.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_azido_N_2_chlorophenyl_acetamide.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Handling_and_Storage_of_Crystalline_Nitroaromatic_Compounds.pdf
https://pubs.acs.org/doi/abs/10.1021/op970035s
https://www.iloencyclopaedia.org/part-xviii-10978/guide-to-chemicals/item/1058-nitrocompounds-aromatic
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2884413/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12749337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

7. pentachemicals.eu [pentachemicals.eu]

8. carlroth.com:443 [carlroth.com:443]

9. blog.storemasta.com.au [blog.storemasta.com.au]
¢ 10. benchchem.com [benchchem.com]

e 11. datasheets.scbt.com [datasheets.scbt.com]

e 12. agricentre.basf.co.uk [agricentre.basf.co.uk]
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chronicin-handling-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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